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Compound of Interest

Compound Name: 1,4-Diethylbenzene

Cat. No.: B043851 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 1,4-Diethylbenzene, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1,4-Diethylbenzene with

appropriate safety measures. This substance is a flammable liquid and vapor, may be fatal if

swallowed and enters airways, causes skin irritation, and is very toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Use protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: In case of inadequate ventilation, wear an appropriate respirator.[2]

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[3][4]

Store in a well-ventilated place and keep the container tightly closed.[1][3][4]
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Ground and bond the container and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools and explosion-proof electrical equipment.[1][2][3]

Step-by-Step Disposal Plan
The disposal of 1,4-Diethylbenzene must be conducted in a manner that ensures safety and

complies with all relevant regulations. Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste and must consult local,

regional, and national hazardous waste regulations.[1]

1. Waste Identification and Classification:

Characterize the waste stream containing 1,4-Diethylbenzene. Determine if it is a pure

substance, a mixture, or contaminated material.

Consult federal, state, and local regulations to determine if 1,4-Diethylbenzene waste is

classified as hazardous in your jurisdiction.[1][5][6] Aromatic hydrocarbons are often subject

to specific waste regulations.[5]

2. Waste Segregation and Collection:

Collect waste 1,4-Diethylbenzene in a dedicated, properly labeled, and sealed container.

The container should be compatible with the chemical.

Do not mix with other waste streams unless it is part of a designated and compatible

hazardous waste mixture.

3. Spill Management:

In the event of a spill, immediately take steps to control the source of the leak if it is safe to

do so.[2]

Remove all ignition sources from the area.[1][7]

Ventilate the area.
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Absorb the spill with an inert, non-combustible material such as dry sand or earth.[2][7] Do

not use combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[1][2]

Do not flush spills into sewers or waterways as it is toxic to aquatic life.[1][4]

4. Temporary Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials, such as

strong oxidizing agents.[1]

5. Professional Disposal:

Arrange for the collection and disposal of the waste through a licensed and approved

hazardous waste disposal contractor.[2]

Provide the contractor with a complete and accurate description of the waste, including its

composition and hazards, as detailed in the Safety Data Sheet (SDS).

Ensure all shipping and transportation regulations are met, including proper labeling and

documentation (manifest).

Quantitative Data for 1,4-Diethylbenzene
The following table summarizes key quantitative data for 1,4-Diethylbenzene, which is

essential for safety assessments and waste characterization.
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Property Value Reference

Chemical Formula C₁₀H₁₄

Molecular Weight 134.22 g/mol

CAS Number 105-05-5 [1][3]

Physical State Liquid [3]

Appearance Colorless [8]

Boiling Point 183-184 °C (361.4-363.2 °F)

Flash Point 57 °C (135 °F) - closed cup

Vapor Pressure 1.03 mm Hg [9]

Water Solubility Low [1]

Log Pow (Octanol-Water

Partition Coefficient)
4.06 @ 25°C [1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,4-Diethylbenzene.
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Caption: Workflow for the proper disposal of 1,4-Diethylbenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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